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Compound of Interest

Compound Name: Cerium(4+) acrylate

Cat. No.: B12651392 Get Quote

Disclaimer: Publicly available scientific literature contains limited specific experimental data on

the chemical properties of Cerium(IV) acrylate. This guide provides foundational information

where available and draws upon data from closely related cerium carboxylates and lanthanide

acrylates to infer potential properties and experimental methodologies. This information should

be used as a reference, and experimental validation is recommended.

Introduction
Cerium, a lanthanide, is notable for its ability to exist in both +3 and +4 oxidation states, a

property that imparts unique redox activity to its compounds. Cerium(IV) acrylate is a metal-

organic compound that combines the Ce(IV) ion with acrylate ligands. While specific

applications are not widely documented, its properties are of interest to researchers in

materials science and drug development due to the potential for polymerization of the acrylate

moiety and the biological activity associated with the cerium ion. This guide summarizes the

known chemical properties of Cerium(IV) acrylate and provides context based on analogous

compounds.

Core Chemical Properties
Very limited quantitative data for Cerium(IV) acrylate is available. The following table

summarizes the basic molecular information.
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Property Value Source

CAS Number 94232-55-0 LookChem

Molecular Formula C₁₂H₁₂CeO₈ LookChem

Molecular Weight 424.33488 g/mol LookChem

Calculated PSA 160.52 LookChem

Calculated LogP -4.31080 LookChem

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of pure Cerium(IV) acrylate is not

readily available in the reviewed literature. However, general methods for the synthesis of

cerium carboxylates can be adapted. A common approach involves the oxidation of a

Cerium(III) precursor in the presence of the carboxylate ligand.

Generalized Experimental Protocol for Cerium(IV)
Carboxylate Synthesis
This protocol is a generalized representation and would require optimization for the specific

synthesis of Cerium(IV) acrylate.

Preparation of Cerium(III) Acrylate: A solution of a soluble Cerium(III) salt (e.g., Cerium(III)

nitrate or chloride) in a suitable solvent is reacted with acrylic acid. The pH is carefully

adjusted with a base (e.g., sodium hydroxide or an amine) to deprotonate the acrylic acid

and facilitate the formation of Cerium(III) acrylate.

Oxidation to Cerium(IV) Acrylate: The Cerium(III) acrylate solution is then treated with an

oxidizing agent. The choice of oxidizing agent and reaction conditions is critical to achieve

the desired Cerium(IV) state without unwanted side reactions.

Isolation and Purification: The resulting Cerium(IV) acrylate product would be isolated, likely

through precipitation, and then purified by washing with appropriate solvents to remove any

unreacted starting materials and byproducts.
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Characterization: The final product should be characterized using techniques such as

Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the presence of the acrylate

carboxylate group, Elemental Analysis to determine the elemental composition, and X-ray

Diffraction (XRD) to assess the crystallinity.
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A generalized workflow for the synthesis and characterization of Cerium(IV) Acrylate.
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Thermal Stability
Specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for

Cerium(IV) acrylate is not available. However, studies on other cerium carboxylates, such as

cerium(III) acetate, provide insights into the likely thermal decomposition behavior. The thermal

decomposition of metal acrylates often proceeds through the loss of organic components,

leading to the formation of metal oxides.

The decomposition of Cerium(III) acetate hydrate, for instance, involves dehydration followed

by the decomposition of the anhydrous acetate to form cerium oxide through several

intermediate steps. A similar multi-step decomposition pathway is anticipated for Cerium(IV)

acrylate, ultimately yielding cerium(IV) oxide (CeO₂).

Compound
Decomposition
Steps

Final Product Reference

Cerium(III) Acetate

Hydrate

Dehydration followed

by multi-step

decomposition of

anhydrous acetate.

CeO₂ --INVALID-LINK--

Other Lanthanide

Acrylates

Generally decompose

to form the

corresponding

lanthanide oxide.

Ln₂O₃ or other oxides

General knowledge on

metal carboxylate

thermal

decomposition.

Solubility
Quantitative solubility data for Cerium(IV) acrylate in various solvents is not documented in the

reviewed literature. The solubility of metal-organic compounds is influenced by the nature of

both the metal ion and the organic ligand, as well as the crystal lattice energy of the solid. It is

expected that Cerium(IV) acrylate would have limited solubility in non-polar organic solvents

and may exhibit some solubility in polar aprotic solvents. Its solubility in water is likely to be low

and may be accompanied by hydrolysis, a common characteristic of Ce(IV) salts.
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Relevance to Drug Development and Signaling
Pathways
While there is no specific information on the use of Cerium(IV) acrylate in drug development,

the biological activity of cerium compounds, particularly cerium oxide nanoparticles, is an active

area of research. The key to this activity is the redox couple of Ce³⁺/Ce⁴⁺, which allows cerium

compounds to act as antioxidants or pro-oxidants depending on the biological environment.

Antioxidant Mechanism and Potential Signaling Pathway
Cerium compounds can mimic the activity of antioxidant enzymes like superoxide dismutase

(SOD) and catalase. This is due to the ability of Ce³⁺ to be oxidized to Ce⁴⁺ by scavenging

reactive oxygen species (ROS), and for Ce⁴⁺ to be subsequently reduced back to Ce³⁺. This

redox cycling allows for the catalytic removal of harmful ROS, which are implicated in a variety

of diseases, including inflammatory conditions and neurodegenerative disorders. This

antioxidant property could potentially interfere with ROS-mediated signaling pathways in cells.
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Cerium Redox Cycle (Antioxidant Activity)

Potential Impact on Cellular Signaling
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The antioxidant mechanism of cerium compounds via the Ce³⁺/Ce⁴⁺ redox cycle.

Conclusion
Cerium(IV) acrylate is a compound for which detailed chemical and physical data are not widely

available. Based on the chemistry of related cerium carboxylates and lanthanide compounds, it

is expected to be a solid with limited solubility and to thermally decompose to cerium(IV) oxide.

Its primary interest for researchers, particularly in drug development, would likely stem from the

redox activity of the cerium ion. Further experimental investigation is necessary to fully

elucidate the properties and potential applications of this compound.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Cerium(IV) Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12651392#chemical-properties-of-cerium-4-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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